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‘ Compound of Interest

Compound Name: 3,4,5-Trifluoroanisole

Cat. No.: B1362294

An In-Depth Technical Guide to 3,4,5-Trifluoroanisole: Molecular Formula and Weight

Introduction

3,4,5-Trifluoroanisole is a fluorinated aromatic compound of significant interest to researchers in medicinal chemistry and materials science. As a su
fluorine atoms on the benzene ring, make it a valuable building block in the synthesis of complex molecules. The strategic incorporation of fluorine int
metabolic stability, lipophilicity, and binding affinity. Therefore, a precise understanding of the fundamental physicochemical properties of key fluorinat
in drug development and scientific research. This guide provides a detailed examination of its molecular formula and weight, foundational data for an

Molecular Formula and Composition

The molecular formula for 3,4,5-Trifluoroanisole is C7TH5F30.[1][2][3] This formula delineates the elemental composition of a single molecule, speci
A breakdown of the elemental composition is as follows:

e Carbon (C): 7 atoms

« Hydrogen (H): 5 atoms

o Fluorine (F): 3 atoms

e Oxygen (O): 1 atom

The structure consists of a benzene ring substituted with three fluorine atoms at the 3, 4, and 5 positions, and a methoxy group (-OCH3) at the 1 posi
properties.

Molecular Weight: Calculation and Significance

The molecular weight (MW) of a compound is the mass of one mole of its molecules, expressed in grams per mole ( g/mol ). It is a critical parameter
analysis, and formulation development.

The molecular weight of 3,4,5-Trifluoroanisole is 162.11 g/mol .[1][2][3]

This value is calculated by summing the atomic weights of all atoms present in the molecular formula:
e Carbon (C): 7 atoms x 12.011 u = 84.077 u

» Hydrogen (H): 5 atoms x 1.008 u = 5.040 u

o Fluorine (F): 3 atoms x 18.998 u = 56.994 u

e Oxygen (O): 1 atom x 15.999 u = 15.999 u

» Total Molecular Weight: 84.077 + 5.040 + 56.994 + 15.999 = 162.11 u

The resulting value, 162.11 atomic mass units (u), corresponds to a molar mass of 162.11 g/mol . This precise value is indispensable for laboratory p
achieve desired reaction outcomes and yields.
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Physicochemical Data Summary

For ease of reference, the core physicochemical properties of 3,4,5-Trifluoroanisole are summarized in the table below.

Property Value Sour(
Molecular Formula C7H5F30 (10211
Molecular Weight 162.11 g/mol [1][2][:
CAS Number 203245-17-4 [11[2][:
Synonyms 1,2,3-Trifluoro-5-methoxybenzene [3][4]
Melting Point 20°C [4]
Boiling Point 39 °C at 1 mm Hg [4]

Structural Representation

A visual representation of the molecular structure is essential for understanding the spatial arrangement of atoms and functional groups. The following

Caption: Molecular structure of 3,4,5-Trifluoroanisole (C7H5F30).

Conclusion

The molecular formula (C7H5F30) and molecular weight (162.11 g/mol ) of 3,4,5-Trifluoroanisole are fundamental constants that serve as the starti
engaged in the synthesis of novel pharmaceuticals and advanced materials, these values are critical for experimental design, execution, and interpre
scaffold imparts unique characteristics that continue to be exploited in the creation of high-value molecules.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive
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